3-chloro-5-fluoro-N-methylbenzamide

• IUPAC Name: 3-chloro-5-fluoro-N-methylbenzamide
• InChI: InChI=1S/C8H7ClFNO/c1-11-8(12)5-2-6(9)4-7(10)3-5/h2-4H,1H3,(H,11,12)
• InChI Key: VZNZGFVVNHMYET-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC(=C1)Cl)F
• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves introducing chlorine and fluorine atoms onto a benzene ring bearing an amide functional group. Detailed synthetic pathways and reaction conditions can be found in relevant literature.

Physical And Chemical Properties Analysis

• Melting Point : The compound exhibits a melting point range of 76-78°C .
• Boiling Point : At a pressure of 11 mmHg , it boils at approximately 167°C .
• Solubility : 3-chloro-5-fluoro-N-methylbenzamide is soluble in ethanol (approximately 50 mg/mL ), yielding a clear, yellow-green solution.

Safety and Hazards

• Toxicity : As with any chemical, caution should be exercised when handling this compound. It falls under Acute Toxicity Category 4 for oral exposure.
• Storage : Store it as a non-combustible solid.
• Flash Point : Not applicable.

Future Directions

: Sigma-Aldrich. N-Methylbenzamide. Link

Mechanism of Action

Target of Action

A similar compound, n-methylbenzamide, is known to be a potent inhibitor ofPDE10A (phosphodiesterase 10A) . PDE10A is a protein that is abundant only in brain tissue .

Mode of Action

If it is similar to N-Methylbenzamide, it may act as an inhibitor of its target protein, potentially altering the protein’s function and leading to changes in cellular processes .

Biochemical Pathways

If it acts similarly to n-methylbenzamide, it may affect pathways involving its target protein, pde10a . The downstream effects would depend on the specific role of PDE10A in these pathways.